nonHDL-C Lowering vs. Pravastatin in Rhesus Monkeys
YM-53601 demonstrated superior plasma nonHDL-cholesterol lowering efficacy compared to the HMG-CoA reductase inhibitor pravastatin in rhesus monkeys, a model whose lipid metabolism closely resembles that of humans. YM-53601 (50 mg/kg, twice daily, 21 days) decreased plasma nonHDL-C by 37% (P<0.01), whereas pravastatin (25 mg/kg, twice daily, 28 days) failed to produce a significant reduction [1]. The pravastatin dose tested (25 mg/kg twice daily) was noted to be at the upper safety limit, with elevated alanine aminotransferase observed; no liver enzyme elevations were seen with YM-53601 at its effective dose [1]. This is the first report of a squalene synthase inhibitor surpassing an HMG-CoA reductase inhibitor for nonHDL-C lowering in a primate model [1]. In contrast, the SQS inhibitor RPR 107393 was compared against lovastatin and pravastatin only in marmosets, showing greater efficacy but without the primate translational weight of rhesus data [2].
| Evidence Dimension | Plasma nonHDL-cholesterol reduction in rhesus monkeys |
|---|---|
| Target Compound Data | YM-53601: 37% reduction (50 mg/kg, twice daily, 21 days, P<0.01) |
| Comparator Or Baseline | Pravastatin: no significant reduction (25 mg/kg, twice daily, 28 days) |
| Quantified Difference | 37 percentage-point difference; pravastatin failed to achieve significance vs. control |
| Conditions | Rhesus monkeys; oral administration; YM-53601 50 mg/kg b.i.d. for 21 days; pravastatin 25 mg/kg b.i.d. for 28 days |
Why This Matters
For researchers requiring a lipid-lowering agent effective in primate models with human-like lipoprotein metabolism, YM-53601 provides demonstrated efficacy where the clinically established statin pravastatin fails—critical for translational dyslipidemia studies.
- [1] Ugawa T, Kakuta H, Moritani H, Matsuda K, Ishihara T, Yamaguchi M, Naganuma S, Iizumi Y, Shikama H. YM-53601, a novel squalene synthase inhibitor, reduces plasma cholesterol and triglyceride levels in several animal species. Br J Pharmacol. 2000 Sep;131(1):63-70. doi: 10.1038/sj.bjp.0703545. PMID: 10960070. View Source
- [2] Amin D, Rutledge RZ, Needle SN, Galczenski HF, Neuenschwander K, Scotese AC, Maguire MP, Bush RC, Hele DJ, Bilder GE, Perrone MH. RPR 107393, a potent squalene synthase inhibitor and orally effective cholesterol-lowering agent: comparison with inhibitors of HMG-CoA reductase. J Pharmacol Exp Ther. 1997 May;281(2):746-52. PMID: 9152381. View Source
